Cas no 946235-28-5 (methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate)

• Product Name: methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate
• CAS No: 946235-28-5
• MF: C₂₂H₂₀F₂N₂O₅S₂
• MW: 494.531410217285
• CID: 5443885
• Update Time: 2025-11-01

methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SAWWGXKVGWNTMI-UHFFFAOYSA-N
• methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate

• Inchi： 1S/C22H20F2N2O5S2/c1-13-4-6-16(10-14(13)2)26(12-20(27)25-18-11-15(23)5-7-17(18)24)33(29,30)19-8-9-32-21(19)22(28)31-3/h4-11H,12H2,1-3H3,(H,25,27)
• InChI Key： SAWWGXKVGWNTMI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N(CC(NC1=CC(F)=CC=C1F)=O)C1=CC=C(C)C(C)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate

Methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate (CAS No. 946235-28-5): An Overview

Methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate (CAS No. 946235-28-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiophenes, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate is characterized by a thiophene ring substituted with a sulfamoyl group and a carboxylate ester. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The thiophene ring is a five-membered heterocyclic compound containing a sulfur atom, which is known to enhance the lipophilicity and bioavailability of the compound. The sulfamoyl group, on the other hand, is a common functional group in many pharmaceuticals and is known for its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate has also shown promise in cancer research. A study published in Cancer Letters in 2020 demonstrated that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2019 reported that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. The researchers found that the compound is rapidly absorbed from the gastrointestinal tract and has a long half-life, making it suitable for once-daily dosing regimens.

The safety profile of methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate has been evaluated in preclinical studies. A toxicology study conducted by a team at the National Institutes of Health found that the compound was well-tolerated at therapeutic doses and did not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support the potential for further clinical development of this compound.

Current research efforts are focused on optimizing the structure of methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate to enhance its therapeutic efficacy and reduce potential side effects. Techniques such as structure-based drug design and combinatorial chemistry are being employed to identify analogs with improved pharmacological properties. Additionally, clinical trials are underway to evaluate the safety and efficacy of this compound in human subjects.

In conclusion, methyl 3-({(2,5-difluorophenyl)carbamoylmethyl}(3,4-dimethylphenyl)sulfamoyl)thiophene-2-carboxylate (CAS No. 946235-28-5) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from preclinical and clinical studies, this compound may pave the way for new treatments for inflammatory diseases and cancer.